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Compound of Interest

Compound Name: 6 TMR Tre

Cat. No.: B12362503 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for the use of 6 TMR Tre, a fluorescent trehalose conjugate

vital for imaging bacterial cell envelopes. Adherence to these guidelines will help ensure the

integrity of your research and the safety of your laboratory personnel.

Hazard Information and Safety Precautions
While a specific Safety Data Sheet (SDS) for 6 TMR Tre is not readily available, information

can be inferred from the structurally related fluorophore, tetramethylrhodamine (TMR). TMR

and its derivatives are generally considered hazardous chemicals.

Potential Hazards:

May be harmful if swallowed or in contact with skin.[1]

May cause respiratory tract irritation if inhaled.[1]

Causes serious eye irritation.[2]

It is crucial to handle 6 TMR Tre with caution in a well-ventilated area, preferably within a

chemical fume hood.[3]
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The following table summarizes the recommended personal protective equipment to be used

when handling 6 TMR Tre.

Body Part PPE Recommendation Rationale

Eyes
Safety glasses with side

shields or goggles.

Protects against splashes and

aerosols of the chemical.

Hands Nitrile gloves.
Provides a barrier to prevent

skin contact.

Body Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory
Use in a well-ventilated area or

chemical fume hood.

Minimizes the risk of inhaling

aerosols or dust.

Operational Plan: Preparation of 6 TMR Tre Stock
Solution
Accurate preparation of the stock solution is critical for reproducible experimental results.

Parameter Value Source

Molecular Weight 753.75 g/mol Tocris Bioscience

Solubility Soluble in DMSO R&D Systems

Storage Store at -20°C Tocris Bioscience

To prepare a 10 mM stock solution:

Weigh out 1 mg of 6 TMR Tre powder.

Add 132.7 µL of dimethyl sulfoxide (DMSO) to the powder.

Vortex briefly to ensure the powder is fully dissolved.

Store the stock solution at -20°C, protected from light.
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Experimental Protocol: Labeling of Mycobacteria
with 6 TMR Tre
This protocol is adapted from a method for labeling mycobacteria with a similar fluorescent

trehalose probe.

Materials:

Mycobacterial culture (e.g., Mycobacterium smegmatis)

7H9 broth supplemented with OADC

6 TMR Tre stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Microcentrifuge tubes

Microscope slides and coverslips

Procedure:

Grow mycobacteria in 7H9 broth to mid-log phase (OD600 of 0.4-0.8).

Dilute the 6 TMR Tre stock solution in 7H9 broth to a final concentration of 25-100 µM.

Add the 6 TMR Tre solution to the mycobacterial culture.

Incubate the culture at 37°C for 1-4 hours.

Pellet the cells by centrifugation at 5,000 x g for 5 minutes.

Wash the cell pellet twice with PBS to remove unincorporated probe.

Resuspend the final cell pellet in PBS.

Mount a small volume of the cell suspension on a microscope slide with a coverslip.
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Visualize the labeled cells using a fluorescence microscope with appropriate filters for TMR

(Excitation/Emission maxima: ~555/580 nm).

First Aid Measures
In the event of exposure to 6 TMR Tre, follow these first aid guidelines.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing 6 TMR Tre must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Liquid Waste:

Collect all liquid waste containing 6 TMR Tre in a designated, sealed, and clearly labeled

hazardous waste container.

Solid Waste:

Contaminated consumables such as pipette tips, microcentrifuge tubes, and gloves should

be collected in a designated hazardous waste container.
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Do not pour 6 TMR Tre waste down the drain.

Visual Workflow for Handling 6 TMR Tre

Workflow for Safe Handling and Use of 6 TMR Tre

Preparation

Experimentation

Disposal

Don Personal Protective Equipment (PPE)

Calculate mass of 6 TMR Tre for stock solution

Weigh 6 TMR Tre in a chemical fume hood

Dissolve in DMSO to desired concentration

Store stock solution at -20°C, protected from light

Prepare mycobacterial culture

Use in Experiment

Add 6 TMR Tre solution to culture

Incubate at 37°C

Wash cells to remove excess probe

Visualize labeled cells via fluorescence microscopy

Collect liquid waste in a labeled hazardous waste container

Dispose of liquid waste

Collect solid waste in a labeled hazardous waste container

Dispose of solid waste

Contact Environmental Health & Safety for waste pickup
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe preparation, experimental use, and

disposal of 6 TMR Tre.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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